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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Silver picrate is a highly dangerous and explosive material. Its synthesis and
handling should only be attempted by trained professionals in a specialized laboratory
environment with extensive safety measures in place. Dried silver picrate is extremely
sensitive to shock, friction, heat, and light and can detonate violently.[1][2] This document is for
informational and educational purposes only and does not constitute a recommendation or
guide for the synthesis of this hazardous compound.

Introduction

Silver picrate, the silver salt of picric acid (2,4,6-trinitrophenol), is a yellow crystalline solid
known for its extreme explosive nature.[1][3] While it has historical applications in medicine as
an antimicrobial agent, its instability and hazardous properties have largely precluded its use in
modern industrial or laboratory settings, except for specialized research.[1][3][4] The compound
is formed by the reaction of picric acid with a silver source.[5][6] The picrate anion, with its
three electron-withdrawing nitro groups, stabilizes the negative charge on the phenolic oxygen,
allowing it to form a salt with the silver(l) cation.[1] However, the resulting salt is a primary
explosive.[5]

Quantitative Data

The physicochemical properties of silver picrate are summarized in the table below. It is
crucial to note that the material is often handled wetted with at least 30% water to reduce its
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sensitivity and risk of explosion.[3][7][8]

Property Value Reference(s)
Chemical Formula CeH2AgN307 [31[7]
Molecular Weight 335.96 g/mol [41[7]

Yellow powder or crystalline
material; turns brown on
heating or exposure to light.
Appearance _ [1][2](3]
The wetted commercial
product is a white to light-

colored paste.

Soluble in ~50 parts water;

» sparingly soluble in alcohol;
Solubility _ _ [31[4]
insoluble in chloroform and

ether.
Melting Point 296 °C [8]
Boiling Point > 300 °C (Detonates) 9]
Density 1.856 g/cm3 [8]

Extreme explosion risk when

Primary Hazard dry; sensitive to heat, shock, [11121[71
and friction.
UN Number 1347 [8]

Experimental Principles and Safety Protocols

The synthesis of silver picrate involves a metathetical reaction between picric acid and a silver
compound, typically silver oxide or a soluble silver salt like silver nitrate.[6][10] The
fundamental reaction is an acid-base neutralization where the acidic proton of the phenol group
in picric acid is replaced by a silver ion.

Extreme caution must be exercised at all stages of preparation and handling.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8976
https://www.echemi.com/products/pid_Seven4156-silverpicrate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8976
https://www.drugfuture.com/chemdata/silver-picrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/8976
https://www.laboratorynotes.com/silver-picrate/
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2891833.htm
https://www.drugfuture.com/chemdata/silver-picrate.html
https://www.echemi.com/products/pid_Seven4156-silverpicrate.html
https://en.wikipedia.org/wiki/Picric_acid
https://www.echemi.com/products/pid_Seven4156-silverpicrate.html
https://www.laboratorynotes.com/silver-picrate/
https://nj.gov/health/eoh/rtkweb/documents/fs/1673.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/8976
https://www.echemi.com/products/pid_Seven4156-silverpicrate.html
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Picric_acid
https://patents.google.com/patent/US2065110A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Reagents: Picric acid itself is an explosive and must be handled with care.[6] Silver salts can
be light-sensitive.

Reaction Conditions: The reaction is typically performed in a solution to control the reaction
rate and prevent the immediate precipitation of overly sensitive, fine crystals. A non-aqueous
solvent such as diethylene glycol monoethyl ether has been described in patent literature to
increase the solubility of silver picrate, which may offer some measure of control during its
formation.[10]

Product Isolation: This is the most hazardous step. Silver picrate must never be allowed to
dry completely unless intended for immediate use in a controlled detonation.[2][7] The dried
material is forbidden from transport.[2] Crystallization, if attempted, must be performed under
remote conditions behind a blast shield. The product should be kept wetted with at least 30%
water at all times to desensitize it.[3][7]

Storage: Wetted silver picrate should be stored in non-metallic containers to prevent the
formation of other shock-sensitive metal picrates.[6] It should be kept away from heat, light,
shock, and friction.[2]

General Experimental Workflow and Hazard
Analysis

The following diagram illustrates the conceptual workflow for the formation of silver picrate,
emphasizing the associated hazards. This is not a detailed protocol but a representation of the
chemical transformation and its inherent dangers.
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Caption: Conceptual workflow illustrating the formation of highly explosive silver picrate from
picric acid and a silver source, highlighting the critical hazards associated with the product.

Conclusion

The synthesis of silver picrate is a hazardous procedure that underscores the significant risks
associated with handling polynitrated aromatic compounds and their salts.[1] While of
academic interest, the extreme sensitivity and explosive nature of silver picrate make it
unsuitable for most applications.[1] Researchers and professionals in drug development should
be aware of the potential for inadvertent formation of picrate salts when picric acid comes into
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contact with metals, and they should avoid such conditions rigorously.[5][6] Safe handling,
storage, and disposal of picric acid and its derivatives are of paramount importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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